N-(4-chlorophenyl)-N-(4-formyl-1,3-thiazol-2-yl)acetamide
Overview
Description
N-(4-chlorophenyl)-N-(4-formyl-1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H9ClN2O2S and its molecular weight is 280.73 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Interactions
- N-(4-chlorophenyl)-N-(4-formyl-1,3-thiazol-2-yl)acetamide and related compounds have been studied for their crystal structures and molecular interactions. For instance, a study revealed that the chlorophenyl ring in such compounds is oriented at a specific angle with respect to the thiazole ring, leading to the formation of molecular chains through C—H⋯O intermolecular interactions (Saravanan et al., 2016).
Antibacterial Activity
- Some derivatives of this compound have been synthesized and evaluated for their antibacterial activity. Certain compounds have shown moderate to good activity against gram-positive and gram-negative bacteria (Desai et al., 2008).
Non-Linear Optical Activity
- Research on benzothiazolinone acetamide analogs, including derivatives of this compound, has been conducted to explore their non-linear optical (NLO) activity. These compounds have potential applications in photonic devices like optical switches and modulators (Mary et al., 2020).
α-Glucosidase Inhibitory Activity
- Certain acetamide derivatives, including those related to this compound, have been synthesized and shown to inhibit α-glucosidase enzyme, indicating potential for managing diabetes (Koppireddi et al., 2014).
Anticancer Activity
- Some derivatives have been evaluated for their potential antitumor activity against various human tumor cell lines, showing considerable activity against specific cancer types (Yurttaş et al., 2015).
Analgesic and Anti-Inflammatory Activity
- Novel diphenylamine derivatives of these compounds have been synthesized and evaluated for analgesic and anti-inflammatory activities. Some derivatives have shown promising results, suggesting potential for pain and inflammation management (Kumar et al., 2020).
Properties
IUPAC Name |
N-(4-chlorophenyl)-N-(4-formyl-1,3-thiazol-2-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O2S/c1-8(17)15(11-4-2-9(13)3-5-11)12-14-10(6-16)7-18-12/h2-7H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGIDYFPIKZAFRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C1=CC=C(C=C1)Cl)C2=NC(=CS2)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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